Cas no 2007909-75-1 (1-Benzyl-5-methyl-1,2,3,6-tetrahydropyridin-4-ol)

• Product Name: 1-Benzyl-5-methyl-1,2,3,6-tetrahydropyridin-4-ol
• CAS No: 2007909-75-1
• MF: C₁₃H₁₇NO
• MW: 203.280
• CID: 4670836
• PubChem ID: 68193051
• Update Time: 2025-05-19

1-Benzyl-5-methyl-1,2,3,6-tetrahydropyridin-4-ol Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-5-methyl-1,2,3,6-tetrahydropyridin-4-ol
• 2007909-75-1
• 1-benzyl-5-methyl-3,6-dihydro-2H-pyridin-4-ol
• O10377
• 4-Pyridinol, 1,2,3,6-tetrahydro-5-methyl-1-(phenylmethyl)-
• SCHEMBL12002187
• DTXSID601192466
• CS-0153463

• Inchi： InChI=1S/C13H17NO/c1-11-9-14(8-7-13(11)15)10-12-5-3-2-4-6-12/h2-6,15H,7-10H2,1H3
• InChI Key： HSDVWHREPWIIGV-UHFFFAOYSA-N
• SMILES： CC1=C(CCN(C1)CC2=CC=CC=C2)O

Computed Properties

• Exact Mass: 203.131014166g/mol
• Monoisotopic Mass: 203.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 23.5Ų

Additional information on 1-Benzyl-5-methyl-1,2,3,6-tetrahydropyridin-4-ol

Introduction to 1-Benzyl-5-methyl-1,2,3,6-tetrahydropyridin-4-ol (CAS No. 2007909-75-1)

1-Benzyl-5-methyl-1,2,3,6-tetrahydropyridin-4-ol (CAS No. 2007909-75-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a promising candidate for various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of 1-Benzyl-5-methyl-1,2,3,6-tetrahydropyridin-4-ol.

Chemical Structure and Properties

1-Benzyl-5-methyl-1,2,3,6-tetrahydropyridin-4-ol is a derivative of tetrahydropyridine with a benzyl and methyl substituent. The compound has the molecular formula C₁₃H₁₇NO and a molecular weight of 203.28 g/mol. Its structure includes a tetrahydropyridine ring with a hydroxyl group at the 4-position, which imparts unique chemical properties and reactivity. The presence of the benzyl group at the 1-position and the methyl group at the 5-position further enhances its stability and solubility in various solvents.

The compound is typically synthesized through a multi-step process involving the condensation of benzaldehyde with an appropriate amine followed by reduction and functionalization steps. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for the preparation of 1-Benzyl-5-methyl-1,2,3,6-tetrahydropyridin-4-ol. For instance, a study published in the Journal of Organic Chemistry in 2023 reported a one-pot synthesis method using palladium-catalyzed coupling reactions, which significantly reduced reaction time and improved yield.

Biological Activities

1-Benzyl-5-methyl-1,2,3,6-tetrahydropyridin-4-ol has been extensively studied for its potential biological activities. One of the most notable findings is its ability to act as a potent inhibitor of specific enzymes involved in neurodegenerative diseases. A study published in the Journal of Medicinal Chemistry in 2022 demonstrated that 1-Benzyl-5-methyl-1,2,3,6-tetrahydropyridin-4-ol effectively inhibits acetylcholinesterase (AChE), an enzyme associated with Alzheimer's disease. The compound showed high selectivity and low cytotoxicity in vitro assays.

In addition to its neuroprotective properties, 1-Benzyl-5-methyl-1,2,3,6-tetrahydropyridin-4-ol has also been investigated for its anti-inflammatory effects. Research conducted by a team at Harvard University found that the compound significantly reduces inflammation in animal models of rheumatoid arthritis. The mechanism of action involves the inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6.

Potential Therapeutic Applications

The unique combination of chemical properties and biological activities makes 1-Benzyl-5-methyl-1,2,3,6-tetrahydropyridin-4-ol an attractive candidate for various therapeutic applications. In the field of neurology, it has shown promise as a potential treatment for Alzheimer's disease due to its AChE inhibitory activity. Clinical trials are currently underway to evaluate its efficacy and safety in human patients.

In addition to neurodegenerative diseases, 1-Benzyl-5-methyl-1,2,3,6-tetrahydropyridin-4-ol has potential applications in inflammatory disorders such as rheumatoid arthritis and multiple sclerosis. Preclinical studies have demonstrated its ability to reduce inflammation and improve symptoms in animal models. Further research is needed to fully understand its mechanisms of action and optimize its therapeutic potential.

Safety and Toxicology

The safety profile of 1-Benzyl-5-methyl-1,2,3,6-tetrahydropyridin-4-ol is an important consideration for its development as a therapeutic agent. Initial toxicity studies have shown that the compound is well tolerated at therapeutic doses with minimal side effects. However, more comprehensive safety evaluations are necessary to ensure its long-term safety in humans.

In vitro cytotoxicity assays have indicated that 1-Benzyl-5-methyl-1,2,3,6-tetrahydropyridin-4-ol exhibits low cytotoxicity against various cell lines. Animal studies have also shown that it does not cause significant organ damage or systemic toxicity at relevant doses. These findings support its potential for further clinical development.

FUTURE DIRECTIONS AND CONCLUSIONS

The discovery and development of novel compounds like 1-Benzyl-5-methyl-1,2,3,6-tetrahydropyridin-4-ol represent significant advancements in medicinal chemistry and pharmaceutical research. Its unique chemical structure and promising biological activities make it a valuable candidate for treating various diseases.

Ongoing research aims to further elucidate the mechanisms of action of 1-Benzyl-5-methyl-1,2,3,6-tetrahydropyridin-4-ol, optimize its pharmacokinetic properties,and evaluateits safety and efficacy in human clinical trials. The pursuit of this compound presents a viable " towards developing effective treatments for neurodegenerative diseases, inflammatory disorders